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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the separation of minerals based on their
density using an aqueous solution of lithium metatungstate (LMT). LMT is a non-toxic,
reusable heavy liquid that serves as a safer alternative to traditional organic heavy liquids like
bromoform.[1][2] Its high density, which can be adjusted up to 3.0 g/mL at room temperature,
allows for the effective separation of a wide range of minerals.[3]

Principle of Separation

Mineral separation with LMT is based on the principle of density. When a mixture of minerals is
introduced into an LMT solution of a specific density, minerals with a density lower than the
LMT solution will float, while minerals with a higher density will sink.[1][4] By carefully
controlling the density of the LMT solution, precise separations of different mineral fractions can
be achieved.[4] This technique is widely used in geology, paleontology, and material science for
isolating specific minerals for further analysis.[1]

Safety Precautions

While LMT is considered safer than organic heavy liquids, standard laboratory safety
procedures should always be followed.[3]

o Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat to
avoid eye and skin contact.[3][5][6]
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e Ventilation: Use in a well-ventilated area. General exhaust ventilation is typically sufficient, as
a fume hood is not generally required under normal use conditions.[3][5]

» Handling: Avoid ingesting the solution and breathing in mists.[5][6] Wash hands thoroughly
after handling.[5]

o Storage: Store LMT in a cool, dry place in a tightly sealed plastic or glass container to
prevent evaporation and changes in density.[3][7]

o Spills: In case of a spill, absorb the material with an inert absorbent and place it in a suitable
container for disposal, following local regulations.[5]

Quantitative Data Summary

The following table summarizes key quantitative data for lithium metatungstate relevant to
mineral separation procedures.
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Parameter

Value

Notes

Source(s)

Maximum Density

3.0 g/mL (at 20°C)

Higher than LST (2.85
g/mL).

[3]

Working Density

1.01 - 3.0 g/mL (at

Density is adjusted by
adding deionized

[3]

Range 20°C) water or by
evaporation.
May react with some
minerals like

pH ~4.0 limestone and sulfides  [3]

over extended

periods.

Thermal Stability

Stable as a liquid.

Can be heated for
recycling, but should
not be completely
dried out at
temperatures above
100°C.

[3]17]

Viscosity at 23°C

1.10 cStat 1.47 g/mL

Viscosity increases

with density.

[3]

3.30 cStat 2.42 g/mL

[3]

12.5 cSt at 2.85 g/mL

[3]

Experimental Protocols

This section details the step-by-step methodologies for sample preparation, LMT solution
handling, the separation process, and post-separation procedures.

Materials and Equipment

e Crushed and sieved mineral sample

e Lithium Metatungstate (LMT) solution
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e Deionized water

o Separatory funnels or centrifuge tubes (50mL Falcon tubes are suitable)[8][9]
e Ring stands and clamps (for separatory funnels)

o Beakers (glass or plastic)[3][7]

« Filter paper and funnels (a Buchner funnel with a vacuum pump is recommended for efficient
rinsing)[7]

e Squeeze bottle with deionized water

e Stirring rod (glass or plastic)

o Centrifuge (optional, but expedites separation)[9]
e Drying oven or hot plate

» Balance for weighing samples

Workflow Diagram
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Fig. 1: Experimental workflow for mineral separation using Lithium Metatungstate (LMT).
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Step-by-Step Procedure

Step 1: Sample Preparation[7]

e Crush and Sieve: If starting with whole rock, crush the sample to liberate individual mineral
grains.[10][11]

» Sieve: Sieve the crushed material to obtain the desired particle size fraction for separation.

[7]

e Wash and Deslime: Wash the sample with water to remove very fine particles like clay, which
can interfere with the separation.[7]

e Dry: Thoroughly dry the sample before introducing it to the LMT solution.[7][9] Moisture will
dilute the LMT and alter its density.

Step 2: LMT Solution Preparation and Density Adjustment

o Determine Required Density: The density of the LMT solution should be intermediate to the
densities of the minerals you wish to separate. For example, to separate quartz (density
~2.65 g/cm?3) from denser minerals, an LMT density of ~2.70 g/cm3 would be appropriate.[4]

» Measure Density: Use a hydrometer or a density meter to accurately measure the current
density of your LMT stock solution.

e Adjust Density:

o To decrease density: Add deionized water incrementally, mixing well and re-measuring the
density until the target is reached.[7]

o To increase density: Evaporate excess water by gently heating the solution on a hot plate
with magnetic stirring.[7] Do not allow the solution to boil vigorously or dry out completely,
as this can damage the LMT.[3][7]

Step 3: Separation Process

o Method A: Separatory Funnel (Gravity Separation)
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o Set up a clean, dry separatory funnel in a ring stand.[8]

o Close the stopcock and pour the density-adjusted LMT solution into the funnel until it is
about two-thirds full.[8]

o Carefully add a weighed amount of the dried mineral sample to the LMT in the funnel.[8]

o Gently stir the mixture with a glass or plastic rod to ensure all mineral grains are wetted by
the LMT solution.[4][7]

o Allow the mixture to sit undisturbed. The separation time will vary from 15 minutes to
several hours, depending on the particle size and the viscosity of the LMT solution.[4][8]
The heavy minerals ("sinks") will settle at the bottom, while the light minerals (“floats") will
remain at the top.[4]

e Method B: Centrifuge
o Add the density-adjusted LMT to a centrifuge tube.[9]
o Add the prepared mineral sample to the tube.[9]

o Stir gently to wet the sample. Avoid vigorous shaking, which can cause grains to adhere to
the tube walls above the liquid level.[9]

o Ensure tubes are balanced and then centrifuge to accelerate the separation of the sink
and float fractions.[9]

Step 4: Collection of Mineral Fractions
o Collect the 'Sinks' (Heavy Fraction):

o Separatory Funnel: Place a beaker or a funnel with filter paper under the separatory
funnel.[8] Carefully open the stopcock to drain the settled heavy minerals along with a
minimal amount of LMT. Close the stopcock promptly once the heavy fraction has been
collected.[4][8]

o Centrifuge: Use a pipette to carefully remove the floating minerals and the bulk of the LMT,
leaving the heavy fraction at the bottom of the tube. Alternatively, decant the supernatant.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.physics.purdue.edu/primelab/MSL/heavy_liquid_separation.html
https://www.physics.purdue.edu/primelab/MSL/heavy_liquid_separation.html
https://www.physics.purdue.edu/primelab/MSL/heavy_liquid_separation.html
https://inquisitiverockhopper.wordpress.com/2015/07/03/geoscientists-toolkit-heavy-liquid-separation/
https://www.lmtliquid.com/procedures.html
https://inquisitiverockhopper.wordpress.com/2015/07/03/geoscientists-toolkit-heavy-liquid-separation/
https://www.physics.purdue.edu/primelab/MSL/heavy_liquid_separation.html
https://inquisitiverockhopper.wordpress.com/2015/07/03/geoscientists-toolkit-heavy-liquid-separation/
https://igc.usp.br/legal/wp-content/uploads/sites/22/2022/01/Mineral-Separation-english-by-Luciana.pdf
https://igc.usp.br/legal/wp-content/uploads/sites/22/2022/01/Mineral-Separation-english-by-Luciana.pdf
https://igc.usp.br/legal/wp-content/uploads/sites/22/2022/01/Mineral-Separation-english-by-Luciana.pdf
https://igc.usp.br/legal/wp-content/uploads/sites/22/2022/01/Mineral-Separation-english-by-Luciana.pdf
https://www.physics.purdue.edu/primelab/MSL/heavy_liquid_separation.html
https://inquisitiverockhopper.wordpress.com/2015/07/03/geoscientists-toolkit-heavy-liquid-separation/
https://www.physics.purdue.edu/primelab/MSL/heavy_liquid_separation.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Collect the 'Floats' (Light Fraction):

o Separatory Funnel: Place a second clean beaker or filter funnel under the separatory
funnel and drain the remaining liquid and the floating minerals.[8]

o Centrifuge: The light fraction is the material that was pipetted off or decanted in the
previous step.

Step 5: Washing and Drying

e Rinse: Thoroughly rinse both the sink and float fractions with deionized water using a
squeeze bottle to remove all residual LMT.[7][8] A BUchner funnel with a vacuum can make
this process more efficient.[7] Usually, two to three rinses are sufficient.[7]

e Collect Rinse Water: Collect all the rinse water, as it contains diluted LMT that can be
recycled.[9]

e Dry: Place the washed mineral fractions in labeled beakers or watch glasses and dry them in
an oven at a low temperature (e.g., 60-80°C) or on a hot plate.

* Weigh: Once completely dry, weigh the separated fractions.[7]

LMT Solution Recycling

LMT is reusable, which makes it cost-effective.[2]

Combine the used LMT solution and all the collected rinse water into a large glass beaker.[7]

[9]
» Place the beaker on a hot plate with a magnetic stirrer.[7]

o Gently heat the solution (up to 200°C is acceptable, but do not exceed 100°C if the solution
is close to drying out) to evaporate the excess water.[7] Do not cover the container during
evaporation.[7]

» Periodically check the density of the solution as it becomes more concentrated.
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e Once the desired density is reached, turn off the heat, allow it to cool, and store it in a sealed
container for future use.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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